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Compound of Interest

Compound Name: Gallium trichloride

Cat. No.: B089036 Get Quote

Technical Support Center: High-Purity Gallium
Trichloride
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe storage and handling of high-purity Gallium Trichloride (GaCl₃).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Gallium trichloride?

A1: Gallium trichloride is a corrosive material that can cause severe skin burns and eye

damage.[1][2][3] It reacts violently with water and moisture, releasing heat and toxic, corrosive

fumes of hydrogen chloride.[1][4][5] Inhalation of its fumes can irritate and damage the mucous

membranes.[1]

Q2: How should I properly store high-purity Gallium trichloride?

A2: Store Gallium trichloride in a tightly sealed, original container in a cool, dry, and well-

ventilated area, away from water and moisture.[1][6] It is crucial to handle and store it under an

inert gas atmosphere, such as nitrogen or argon, to prevent contact with humid air.[7] The

storage area should be a designated corrosives area.[5][7]

Q3: What are the signs of Gallium trichloride decomposition or contamination?
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A3: High-purity Gallium trichloride should be a colorless, needle-like crystalline solid.[2][4][8]

Discoloration (e.g., a pale yellow hue) or the presence of fumes upon opening the container

indicates hydrolysis due to moisture exposure.[4][9] The solid may also appear deliquescent,

meaning it absorbs enough moisture from the air to dissolve and become liquid.[2][10]

Q4: What personal protective equipment (PPE) is mandatory when handling Gallium
trichloride?

A4: When handling Gallium trichloride, you must wear chemical-resistant gloves (e.g.,

neoprene or rubber), chemical safety goggles and a face shield, and a lab coat or chemical-

resistant apron.[1][3] All handling of the solid should be performed in a chemical fume hood to

avoid inhalation of dust or fumes.[5][7] In situations where airborne concentrations may be

high, a NIOSH/MSHA-approved respirator is necessary.[1]

Troubleshooting Guide
Problem: The Gallium trichloride has turned into a liquid or slush in the container.

Cause: This is likely due to the container seal being compromised, allowing moisture from

the air to react with the GaCl₃. Gallium trichloride is highly hygroscopic and deliquescent.

[2][10][11]

Solution: The material is likely contaminated with hydrolysis byproducts. While it may still be

usable for some applications where purity is not critical, it is no longer high-purity. For

applications requiring high purity, the material should be disposed of according to your

institution's hazardous waste guidelines.[1] To prevent this, always ensure containers are

tightly sealed and stored in a desiccator or glovebox.

Problem: White fumes are observed when opening the Gallium trichloride container.

Cause: Fumes indicate that the Gallium trichloride is reacting with moisture in the ambient

air to form hydrochloric acid vapor.[4]

Solution: Immediately close the container and move it to a controlled, dry atmosphere, such

as a glovebox or a fume hood with a dry inert gas purge, before reopening.[1] This will

minimize exposure and further reaction. Always handle Gallium trichloride in a well-

ventilated area, preferably a chemical fume hood.[7][12]
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Problem: The Gallium trichloride is not dissolving properly in an organic solvent.

Cause: Gallium trichloride should be soluble in many organic solvents like benzene, ether,

and carbon tetrachloride.[2][4][10] If it is not dissolving, the solvent may not be sufficiently

anhydrous, leading to the formation of insoluble gallium oxychlorides.

Solution: Ensure you are using a high-purity, anhydrous grade solvent. Consider purifying the

solvent using appropriate drying techniques before use. The dissolution should also be

performed under an inert atmosphere to prevent the introduction of moisture.

Quantitative Data Summary
The following tables summarize key physical and chemical properties of Gallium trichloride.

Table 1: Physical Properties of Gallium Trichloride

Property Value Citations

Molecular Formula GaCl₃ [13]

Molar Mass 176.073 g/mol [2]

Appearance Colorless needle-like crystals [2][4][8]

Density 2.47 g/cm³ [2][13]

Melting Point 77.9 °C (172.2 °F) [2]

Boiling Point 201 °C (394 °F) [2][13]

Solubility

Very soluble in water (reacts

violently), soluble in most

organic solvents

[2][4][13][14]

Table 2: Safety and Hazard Information
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Hazard Classification Description Citations

GHS Hazard Statement
H314: Causes severe skin

burns and eye damage

Reactivity
Reacts violently with

water/moisture
[1][5]

Incompatible Materials
Water, moisture, strong

oxidizing agents
[1][5][7]

Hazardous Decomposition

Products

Hydrogen chloride (HCl) upon

contact with water or upon

thermal decomposition

[1]

Experimental Protocols
Protocol: Safe Dissolution of High-Purity Gallium Trichloride in an Anhydrous Organic Solvent

Objective: To prepare a solution of Gallium trichloride for use in a moisture-sensitive reaction.

Materials:

High-purity Gallium trichloride

Anhydrous organic solvent (e.g., diethyl ether, toluene)

Schlenk flask or similar reaction vessel with a magnetic stir bar

Septa and needles

Inert gas source (Nitrogen or Argon) with a manifold

Syringes for liquid transfer

Glovebox (recommended)

Procedure:
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Preparation: Dry all glassware in an oven at >120°C overnight and allow to cool under a

stream of inert gas or in a desiccator. If not using a glovebox, assemble the glassware hot

and purge with inert gas as it cools.

Inert Atmosphere: Place the sealed container of Gallium trichloride and all other materials

inside a glovebox. If a glovebox is not available, perform the following steps under a positive

pressure of inert gas using a Schlenk line.

Weighing: In the inert atmosphere, carefully open the Gallium trichloride container. Weigh

the desired amount of GaCl₃ into the Schlenk flask.

Sealing: Immediately and securely seal the Schlenk flask with a septum. Reseal the main

Gallium trichloride container.

Solvent Addition: Add the anhydrous solvent to the Schlenk flask via a syringe through the

septum.

Dissolution: Begin stirring the mixture with the magnetic stir bar. Dissolution should be

exothermic. If necessary, cool the flask in a water bath to control the temperature.

Storage: Once fully dissolved, the solution can be used immediately or stored under a

positive pressure of inert gas.
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Workflow for Gallium Trichloride Spill Response

Gallium Trichloride Spill Occurs

Evacuate and Isolate Area
Deny Entry

IMMEDIATE ACTION

Don Appropriate PPE:
- Chemical Resistant Suit

- SCBA
- Gloves and Goggles

Ventilate the Area
(If safe to do so)

Contain the Spill
Use dry, non-combustible absorbent

(e.g., sand, dry earth)

Once area is safe to enter

Neutralize Spill with:
- Crushed limestone

- Soda ash
- Lime

Collect Residue
Place in a sealed, labeled container for hazardous waste

Decontaminate the Area
Follow institutional guidelines

Dispose of Waste
Follow all federal, state, and local regulations

Click to download full resolution via product page

Caption: A logical workflow for responding to a Gallium trichloride spill.
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Experimental Workflow for Handling GaCl3

Start: Prepare for Experiment

Prepare Inert Atmosphere Workspace
(Glovebox or Fume Hood with Inert Gas)

Don Mandatory PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Gather Anhydrous Glassware and Reagents

Weigh GaCl3 in Inert Atmosphere

Set up Reaction Under Inert Gas

Conduct Experiment

Safely Quench Reaction

Clean Glassware and Workspace

Dispose of Waste Properly

End

Click to download full resolution via product page

Caption: A standard workflow for safely handling Gallium trichloride in a lab.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b089036?utm_src=pdf-body-img
https://www.benchchem.com/product/b089036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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